N-[4-Fluoro-3-(prop-2-enoylamino)phenyl]-5-nitrofuran-2-carboxamide

• IUPAC Name: N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C14H10FN3O5/c1-2-12(19)17-10-7-8(3-4-9(10)15)16-14(20)11-5-6-13(23-11)18(21)22/h2-7H,1H2,(H,16,20)(H,17,19)
• InChI Key: HSFRTUOYRXFEMB-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=C(C=CC(=C1)NC(=O)C2=CC=C(O2)[N+](=O)[O-])F
• Molecular Formula: C14H10FN3O5
• Molecular Weight: 319.24 g/mol

Description

“N-[4-Fluoro-3-(prop-2-enoylamino)phenyl]-5-nitrofuran-2-carboxamide” is a chemical compound that contains several functional groups, including a fluoro group, a prop-2-enoylamino group, a phenyl group, a nitrofuran group, and a carboxamide group. Each of these groups contributes to the overall properties of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the fluoro, prop-2-enoylamino, phenyl, nitrofuran, and carboxamide groups would each contribute to the overall structure.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions and the reagents used. The fluoro group could be replaced by other groups in a nucleophilic substitution reaction, and the prop-2-enoylamino group could participate in addition or elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of the fluoro group could make the compound more lipophilic, affecting its solubility in different solvents.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, its physical and chemical properties, and its potential uses. This could involve laboratory experiments, computational modeling, and possibly even animal studies.